Cas no 2138285-64-8 (5-[5-(Chloromethyl)pyridin-3-yl]thiophene-2-carbonitrile)

• Product Name: 5-[5-(Chloromethyl)pyridin-3-yl]thiophene-2-carbonitrile
• CAS No: 2138285-64-8
• MF: C₁₁H₇ClN₂S
• MW: 234.704679727554
• CID: 6448002
• PubChem ID: 165454263
• Update Time: 2025-05-21

5-[5-(Chloromethyl)pyridin-3-yl]thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2138285-64-8
• 5-[5-(chloromethyl)pyridin-3-yl]thiophene-2-carbonitrile
• EN300-715917
• 5-[5-(Chloromethyl)pyridin-3-yl]thiophene-2-carbonitrile

• Inchi： 1S/C11H7ClN2S/c12-4-8-3-9(7-14-6-8)11-2-1-10(5-13)15-11/h1-3,6-7H,4H2
• InChI Key： RQJLCKBPJRBCQR-UHFFFAOYSA-N
• SMILES： ClCC1=CN=CC(=C1)C1=CC=C(C#N)S1

Computed Properties

• Exact Mass: 234.0018471g/mol
• Monoisotopic Mass: 234.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-[5-(Chloromethyl)pyridin-3-yl]thiophene-2-carbonitrile

5-[5-(Chloromethyl)pyridin-3-yl]thiophene-2-carbonitrile: A Comprehensive Overview

The compound 5-[5-(Chloromethyl)pyridin-3-yl]thiophene-2-carbonitrile, identified by the CAS number 2138285-64-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a chloromethyl group and a thiophene ring bearing a cyano group. The integration of these functional groups imparts distinctive electronic and structural properties to the molecule, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the importance of chloromethylpyridine derivatives in drug design and development. The presence of the chloromethyl group in the pyridine ring introduces a level of reactivity that can be exploited in various chemical transformations. For instance, researchers have demonstrated that such derivatives can serve as intermediates in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or cellular pathways. The cyano group attached to the thiophene ring further enhances the molecule's versatility, as it can participate in hydrogen bonding and other non-covalent interactions that are crucial for molecular recognition and binding.

The synthesis of 5-[5-(Chloromethyl)pyridin-3-yl]thiophene-2-carbonitrile involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. For example, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the pyridine-thiophene linkage with high yields and excellent regioselectivity.

In terms of applications, this compound has shown promise in several areas. In materials science, its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The thiophene moiety contributes to π-conjugation, which is essential for charge transport in such devices. Additionally, the chloromethyl group can be functionalized further to tailor the material's properties for specific applications.

Recent research has also explored the use of this compound in catalysis. The cyano group acts as a Lewis base, enabling coordination with metal centers to form active catalysts for various organic transformations. For instance, studies have shown that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing their efficiency and selectivity.

The toxicity and environmental impact of CAS No. 2138285-64-8 have been subjects of recent investigations. While preliminary data suggest that it exhibits low acute toxicity, long-term effects require further study. Regulatory agencies are increasingly emphasizing the need for comprehensive toxicological assessments to ensure safe handling and disposal practices.

In conclusion, 5-[5-(Chloromethyl)pyridin-3-yl]thiophene-2-carbonitrile represents a fascinating example of how modern synthetic chemistry can yield molecules with diverse functional groups and versatile properties. Its potential applications span drug discovery, materials science, and catalysis, making it an area of active research interest. As new insights into its synthesis, properties, and applications continue to emerge, this compound is poised to play an increasingly important role in advancing chemical science.